Cas no 1448045-23-5 (1-(2,3-dimethoxyphenyl)-3-(3-methoxythiolan-3-yl)methylurea)

• Product name: 1-(2,3-dimethoxyphenyl)-3-(3-methoxythiolan-3-yl)methylurea
• CAS No: 1448045-23-5
• MF: C₁₅H₂₂N₂O₄S
• MW: 326.411182880402
• CID: 5955186
• PubChem ID: 71804947

1-(2,3-dimethoxyphenyl)-3-(3-methoxythiolan-3-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethoxyphenyl)-3-(3-methoxythiolan-3-yl)methylurea
• 1-(2,3-dimethoxyphenyl)-3-[(3-methoxythiolan-3-yl)methyl]urea
• 1448045-23-5
• AKOS024557354
• F6420-0983
• 1-(2,3-dimethoxyphenyl)-3-((3-methoxytetrahydrothiophen-3-yl)methyl)urea

• Inchi： 1S/C15H22N2O4S/c1-19-12-6-4-5-11(13(12)20-2)17-14(18)16-9-15(21-3)7-8-22-10-15/h4-6H,7-10H2,1-3H3,(H2,16,17,18)
• InChI Key： YKQZBVVLYMHGIB-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(OC)=C1OC)C(NCC1(OC)CCSC1)=O

Computed Properties

• Exact Mass: 326.13002836g/mol
• Monoisotopic Mass: 326.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.1Ų
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas